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Compound of Interest

Compound Name: Triacontyl hexacosanoate

Cat. No.: B081258

For Researchers, Scientists, and Drug Development Professionals
Introduction

Triacontyl hexacosanoate (C56H11202) is a long-chain saturated wax ester, a class of
compounds known for their chemical inertness, hydrophobicity, and lubricity. While specific
industrial applications of pure triacontyl hexacosanoate are not widely documented, its
properties are analogous to other high molecular weight wax esters found in natural waxes like
carnauba and beeswax.[1][2] These waxes have established uses in material science.[1]
Therefore, the application of triacontyl hexacosanoate can be extrapolated to areas such as
specialty coatings, advanced lubricants, and polymer modification. These notes provide an
overview of its potential applications, supported by detailed experimental protocols for its
characterization and use.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of triacontyl
hexacosanoate is fundamental to its application in material science.
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Property Value Reference
Molecular Formula C56H11202 [3114]
Molecular Weight 817.49 g/mol [3][4]
Melting Point 85-86 °C [31[4]
Boiling Point 732 °C at 760 mmHg [4]
Density 0.854 g/cm? [4]
) ) ) Inferred from similar
Appearance White to off-white waxy solid
compounds
Insoluble in water; soluble in
N nonpolar organic solvents like Inferred from general wax
Solubility )
hexane and chloroform when ester properties[1][5]

heated.[1]

Potential Applications in Material Science

Based on the characteristics of long-chain wax esters, triacontyl hexacosanoate is a
candidate for the following applications:

e Hydrophobic Coatings: Its inherent water-repellent nature makes it suitable for creating
hydrophobic surfaces on various substrates, including textiles, paper, and other materials.[6]

o Lubricants and Slip Agents: The long aliphatic chains of triacontyl hexacosanoate can
reduce friction between surfaces, suggesting its use as a lubricant in specialized applications
or as a slip agent in polymer processing.

o Polymer Additive: It can be incorporated into polymer matrices to modify their surface
properties, enhance processability, and act as an internal lubricant.[7]

o Thermal Energy Storage: Like other waxes, it could potentially be used as a phase change
material (PCM) for thermal energy storage, due to its latent heat of fusion.[8]

Experimental Protocols
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The following protocols are designed to characterize triacontyl hexacosanoate and evaluate
its performance in material science applications.

Protocol 1: Characterization of Triacontyl
Hexacosanoate

1.1. Fourier-Transform Infrared (FTIR) Spectroscopy
o Objective: To confirm the functional groups present in triacontyl hexacosanoate.
e Method:

o Prepare a solid sample by mixing a small amount of triacontyl hexacosanoate with
potassium bromide (KBr) and pressing it into a pellet.

o Alternatively, dissolve the sample in a suitable solvent (e.g., chloroform) and cast a thin
film on a salt plate (e.g., NaCl).

o Acquire the FTIR spectrum in the range of 4000-400 cm~1.
o Expected Results:

o A strong absorption peak around 1740 cm~! corresponding to the C=0 stretching of the
ester group.[9][10]

o Strong absorption peaks in the 2850-2960 cm~1 region due to C-H stretching of the long
alkyl chains.

o Characteristic C-O stretching bands between 1300 and 1000 cm~1.[10]
1.2. Thermal Analysis (DSC and TGA)

o Objective: To determine the melting point, heat of fusion, and thermal stability of triacontyl
hexacosanoate.

e Method (DSC):

o Accurately weigh 5-10 mg of the sample into an aluminum DSC pan.
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o Heat the sample from room temperature to 100 °C at a rate of 10 °C/min under a nitrogen

atmosphere.
o Cool the sample to room temperature at the same rate.

o Perform a second heating cycle under the same conditions to obtain the melting
temperature (Tm) and heat of fusion (AHmM).

e Method (TGA):
o Accurately weigh 10-15 mg of the sample into a TGA pan.

o Heat the sample from room temperature to 600 °C at a rate of 10 °C/min under a nitrogen
atmosphere.

o Expected Results:
o DSC will show an endothermic peak corresponding to the melting point.[8][11]

o TGA will indicate the temperature at which the material starts to decompose, providing
information on its thermal stability.[11]

Protocol 2: Application as a Hydrophobic Coating
» Objective: To prepare and evaluate a hydrophobic coating on a substrate.
e Method:

o Preparation of Coating Solution: Dissolve triacontyl hexacosanoate in a suitable volatile
solvent (e.g., hexane or toluene) at a concentration of 1-5% (w/v) by gently heating and

stirring.

o Coating Application: Apply the solution to a substrate (e.g., glass slide, textile swatch)
using dip-coating, spin-coating, or spray-coating.

o Drying: Allow the solvent to evaporate completely in a fume hood, leaving a thin film of the

wax ester on the surface.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.tainstruments.com/pdf/literature/TA405.pdf
https://www.tainstruments.com/applications-notes/thermal-analysis-of-wax-based-formulations-of-personal-care-products-ta490/
https://www.tainstruments.com/applications-notes/thermal-analysis-of-wax-based-formulations-of-personal-care-products-ta490/
https://www.benchchem.com/product/b081258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Evaluation (Water Contact Angle Measurement):
o Place a small droplet of deionized water on the coated surface.
o Measure the contact angle using a goniometer.

o A contact angle greater than 90° indicates a hydrophobic surface.

Protocol 3: Incorporation into a Polymer Matrix

» Objective: To blend triacontyl hexacosanoate with a polymer and evaluate its effect on the
material's properties.

e Method:

o Melt Blending: a. Choose a compatible polymer (e.g., polyethylene, polypropylene). b.
Dry-blend the polymer pellets with a desired amount of triacontyl hexacosanoate powder
(e.g., 1-5 wt%). c. Process the blend in a twin-screw extruder to ensure homogeneous
mixing.

o Film Formation: a. Press the extruded material into a thin film using a hot press.
e Evaluation:

o Surface Properties: Measure the coefficient of friction of the polymer film to assess the
lubricating effect of the wax ester.

o Mechanical Properties: Perform tensile testing to determine if the additive affects the
mechanical strength and elongation of the polymer.

o Thermal Properties: Use DSC to analyze any changes in the melting and crystallization
behavior of the polymer.

Visualizations
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Caption: Workflow for the physicochemical characterization of triacontyl hexacosanoate.
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Caption: Workflow for the preparation and evaluation of a hydrophobic coating.
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Caption: Logical relationship of triacontyl hexacosanoate as a polymer additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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